Cas no 61183-76-4 (Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI))

• Product Name: Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI)
• CAS No: 61183-76-4
• MF: C₃₆H₇₁N₃O₆
• MW: 641.965451478958
• CID: 510326
• PubChem ID: 329763476
• Update Time: 2025-04-19

Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI)
• 2-[2,2-bis[[2-[heptyl(methyl)amino]-2-oxoethoxy]methyl]butoxy]-N-heptyl-N-methylacetamide
• N,N',N''-Triheptyl-N,N',N''-trimethyl-4,4',4''-propylidynetris(3-oxabutyramide)
• SODIUM IONOPHORE I
• ETH 227
• 2,2'-((2-Ethyl-2-((2-(heptylmethylamino)-2-oxoethoxy)methyl)-1,3-propanediyl)bis(oxy))bis(N-heptyl-N-methylacetamide)
• (N,N',N''-triheptyl-N,N',N''-trimethyl-4,4',4''-propylidynetris(3-oxabutyramide))
• NS00034591
• AKOS015894674
• Acetamide, 2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-
• Sodium ionophore I, Selectophore(TM), function tested
• ETH-227
• Acetamide, 2,2'-((2-ethyl-2-((2-(heptylmethylamino)-2-oxoethoxy)methyl)-1,3-propanediyl)bis(oxy))bis(N-heptyl-N-methyl-
• DTXSID30210074
• 2-[2,2-Bis((2-[heptyl(methyl)amino]-2-oxoethoxy)methyl)butoxy]-n-heptyl-N-methylacetamide #
• 61183-76-4
• SCHEMBL624987
• n,n',n'-triheptyl-n,n',n'-trimethyl-4,4',4'-propylidynetris(3-oxabutyramide)
• 2,2'-(2-ethyl-2-((2-(heptyl(methyl)amino)-2-oxoethoxy)methyl)propane-1,3-diyl)bis(oxy)bis(N-heptyl-N-methylacetamide)
• EINECS 262-643-5

• MDL： MFCD00042950
• Inchi： 1S/C36H71N3O6/c1-8-12-15-18-21-24-37(5)33(40)27-43-30-36(11-4,31-44-28-34(41)38(6)25-22-19-16-13-9-2)32-45-29-35(42)39(7)26-23-20-17-14-10-3/h8-32H2,1-7H3
• InChI Key： PMECOBBGCPFYPP-UHFFFAOYSA-N
• SMILES： O(CC(N(C)CCCCCCC)=O)CC(COCC(N(C)CCCCCCC)=O)(COCC(N(C)CCCCCCC)=O)CC

Computed Properties

• Exact Mass: 641.53400
• Monoisotopic Mass: 641.53428699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 31
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 88.62000
• LogP: 6.71900

Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 23-24/25